Cas no 2034472-17-6 (UJYULLAFFJHECV-UHFFFAOYSA-N)

• Product Name: UJYULLAFFJHECV-UHFFFAOYSA-N
• CAS No: 2034472-17-6
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 6034218
• PubChem ID: 119100209
• Update Time: 2025-06-06

UJYULLAFFJHECV-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• UJYULLAFFJHECV-UHFFFAOYSA-N
• Methanone, 2,1,3-benzothiadiazol-5-yl[3-(4-pyridinyloxy)-1-pyrrolidinyl]-
• 2,1,3-benzothiadiazol-5-yl-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• 5-[3-(pyridin-4-yloxy)pyrrolidine-1-carbonyl]-2,1,3-benzothiadiazole
• benzo[c][1,2,5]thiadiazol-5-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• AKOS026690208
• 2034472-17-6
• F6476-5439

• Inchi： 1S/C16H14N4O2S/c21-16(11-1-2-14-15(9-11)19-23-18-14)20-8-5-13(10-20)22-12-3-6-17-7-4-12/h1-4,6-7,9,13H,5,8,10H2
• InChI Key： UJYULLAFFJHECV-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCC(OC2C=CN=CC=2)C1)=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 531.0±45.0 °C(Predicted)
• pka: 6.47±0.10(Predicted)

Additional information on UJYULLAFFJHECV-UHFFFAOYSA-N

In-Depth Analysis of CAS No. 2034472-17-6 and UJYULLAFFJHECV-UHFFFAOYSA-N: Properties, Applications, and Industry Trends

The chemical compound identified by CAS No. 2034472-17-6 and the InChIKey UJYULLAFFJHECV-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. As researchers and manufacturers seek innovative materials to address modern challenges, this compound stands out for its versatility and performance characteristics.

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The identifier UJYULLAFFJHECV-UHFFFAOYSA-N represents a standardized way to reference this compound's unique molecular fingerprint. This InChIKey system, developed by IUPAC, provides researchers with a reliable method to identify and share chemical information accurately - a crucial factor in today's data-driven research environment where reproducibility is paramount.

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Quality control protocols for CAS No. 2034472-17-6 have become more sophisticated with the adoption of advanced analytical techniques. Modern chromatography methods coupled with mass spectrometry now enable precise characterization of this compound, addressing the pharmaceutical industry's need for rigorous impurity profiling. These developments contribute to the compound's expanding applications in regulated industries.

The thermal stability of UJYULLAFFJHECV-UHFFFAOYSA-N has prompted investigations into high-temperature applications. Research papers published in the last two years demonstrate its potential in thermal interface materials, a critical component in electronics cooling solutions - a particularly relevant application given the global focus on energy-efficient technologies and thermal management in compact devices.

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Looking ahead, patent activity surrounding CAS No. 2034472-17-6 suggests growing commercial interest. Intellectual property analysts note filings across multiple jurisdictions, particularly for applications in specialty coatings and performance additives. This patent landscape evolution indicates the compound's potential to address various industry needs in coming years.

Environmental fate studies of UJYULLAFFJHECV-UHFFFAOYSA-N have shown promising biodegradation profiles under certain conditions, making it an attractive option for formulators seeking to balance performance with environmental considerations. These findings align well with the chemical industry's sustainability goals and the circular economy principles gaining traction worldwide.

For researchers working with CAS No. 2034472-17-6, proper storage conditions are crucial to maintain compound integrity. Technical bulletins recommend protection from moisture and extreme temperatures, with inert atmosphere storage suggested for long-term preservation. These handling requirements are typical for many high-value specialty chemicals in research and industrial settings.

The analytical characterization of UJYULLAFFJHECV-UHFFFAOYSA-N benefits from modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have provided detailed structural insights, while computational chemistry models continue to refine our understanding of its electronic properties and potential interaction sites for further chemical modifications.

As global supply chains evolve, procurement specialists emphasize the importance of verifying suppliers of CAS No. 2034472-17-6 through rigorous quality audits. The specialty chemicals market has seen increased emphasis on supply chain transparency and documentation, particularly for compounds used in sensitive applications where consistency and purity are critical factors.

Future research directions for UJYULLAFFJHECV-UHFFFAOYSA-N may explore its potential in emerging fields such as organic electronics or as a component in advanced composite materials. The compound's structural features suggest possible applications in these high-growth sectors, though further investigation would be needed to fully realize these possibilities.